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Introduction

Promethium-147 (Pm-147), a rare earth element with no stable isotopes, is a valuable
byproduct of nuclear fission.[1][2] Its unique properties, including pure beta emission with a
half-life of 2.62 years and a lack of significant gamma radiation, make it suitable for a variety of
specialized applications.[3][4] These applications include use in nuclear batteries (betavoltaic
cells) for powering devices in remote or inaccessible locations like space probes and medical
implants, as well as in luminous paints and industrial gauging instruments for measuring the
thickness of thin materials.[2][3][5][6][7] This document provides a detailed overview of the
production of Pm-147 from nuclear reactor waste, with a focus on the extraction and
purification protocols for researchers, scientists, and drug development professionals.

Sources of Promethium-147

Promethium-147 is not found in significant quantities in nature and must be produced
artificially.[1][3] The primary methods for its production are:

» Fission Byproduct: The most common method for obtaining Pm-147 is through the nuclear
fission of uranium-235 (U-235) or plutonium-239 (Pu-239) in nuclear reactors.[1][3] When
these atoms undergo fission, they break apart into a variety of smaller isotopes, including
Pm-147. It can also be extracted from the waste stream generated during the production of
Plutonium-238 (Pu-238) from the irradiation of Neptunium-237 targets.[5][8]
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» Neutron Activation: Pm-147 can also be produced by bombarding enriched Neodymium-146
(Nd-146) with neutrons in a nuclear reactor.[1][4] This process, known as neutron capture,
transforms Nd-146 into Nd-147, which then decays into Pm-147 via beta decay.[1][4]

Historically, Russia was a major producer of Pm-147 through fuel reprocessing. However, due
to recent disruptions in the international supply chain, the U.S. Department of Energy Isotope
Program (DOE IP) has re-established domestic production, primarily at Oak Ridge National
Laboratory (ORNL).[3][9] ORNL is currently the sole producer of Pm-147 in the United States.
[10]

Quantitative Data

The following tables summarize key quantitative data related to Promethium-147.

Table 1: Physical and Radiological Properties of Promethium-147

Property Value

Half-life 2.62 years[4]

Primary Decay Mode Beta Emission[7]

Maximum Beta Energy 224.5 keV[4]

Average Beta Energy ~62 keV[4]

Gamma Ray Energy 121 keV (very weak intensity)[4]

940 Ci/g (for Pm-145, the longest-lived isotope)

Specific Activity [4]

Table 2: Production and Separation Data
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Parameter Value/Description
Fission Yield from U-235 2.2%[11]
Precursor for Neutron Activation Neodymium-146 (enriched)[4]

Curium-244, Europium-154 & 155, Cobalt-60,

Key Radioactive Impurities o
Iridium-192[11][12]

Recovery of Pm-147 (DTPA) 77.8%[13]
Radionuclide Purity of Pm-147 (DTPA) 98.6%[13]
Recovery of Pm-147 (NTA) 87.3%[13]
Radionuclide Purity of Pm-147 (NTA) 99.5%[13]

Experimental Protocols

The separation of Pm-147 from nuclear waste is a complex multi-step process due to the
chemical similarity of lanthanides and the high radioactivity of the material. The following
protocols are based on methods developed at Oak Ridge National Laboratory and other

research institutions.

Protocol 1: Initial Separation from High-Level Liquid Waste

This protocol outlines the initial steps to separate promethium and other trivalent lanthanides
and actinides from the bulk of fission products and uranium in a high-level liquid waste (HLLW)
stream.

o Denitration: The acidic radioactive waste solution is first denitrated to reduce the nitric acid
concentration.

o Uranium Extraction: The bulk of the uranium is removed using a solvent extraction process
with 30% Tributyl Phosphate (TBP) in kerosene.[13]

o Fission Product Removal: A subsequent extraction with 50% TBP in dodecane is performed
to remove certain fission products like Niobium-95, Ruthenium-103, and Cesium-137.[13]
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o Oxalic Acid Precipitation: The trivalent lanthanides and actinides, including promethium, are
precipitated from the solution by the addition of oxalic acid.[13] This step separates them
from elements like Strontium-90 and Zirconium-95.[13]

o Cerium Removal: The precipitated rare earths are redissolved, and Cerium-144 is removed
by extraction with a mixture of 0.4M Di-(2-ethylhexyl)phosphoric acid (D2EHPA) and 0.2M
TBP.[13]

Protocol 2: Separation of Promethium from Other Lanthanides and Actinides

This protocol describes the separation of promethium from other chemically similar elements,
a significant challenge in the purification process.[5]

« Initial Separation in Hot Cells: Due to the high radioactivity of the liquid waste, the initial
separation is conducted in heavily shielded hot cells.[8][14] This step aims to separate
promethium and other elements with similar chemical properties from the bulk of impurities
in the waste solution.[8][14]

o Curium Removal: A key step is the removal of the radioactive element curium.[8][14]

o TALSPEAK Process: Historically, the TALSPEAK (Trivalent Actinide Lanthanide
Separation with Phosphorus-Reagent Extraction from Aqueous Komplexes) process was
used.[8][14] This method extracts Pm-147, leaving the curium behind.[8][14]

o Camphor-BTP Method: A more recent and efficient method involves using a camphor-BTP
ligand to remove curium from the mixture.[8][14] This approach allows for a more effective
series of subsequent separations to further purify the Pm-147 with less loss of the desired
product.[8][14]

e Fine Separations in Shielded Caves: After the initial bulk separation and curium removal,
further fine separations are performed in a light-duty shielded cave.[8][14]

» Final Purification in Glove Box: The final purification of Pm-147 is carried out in a glove box.
[8][14]

Protocol 3: Chromatographic Purification of Promethium-147
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This protocol details the use of extraction and ion-exchange chromatography for the final
purification of Pm-147.

» Extraction Chromatography with LN Resin:

o The acidic solution containing promethium is loaded onto a column with LN extraction
resin.[12]

o Elution with increasing concentrations of hydrochloric acid (HCI), ranging from 0.1 M to 3
M, is used to separate Pm-147 from neodymium and other radionuclide impurities like
gadolinium and europium isotopes.[12]

 lon-Exchange Chromatography:

o Further purification can be achieved using a low cross-linking cation exchange resin, such
as Dowex 50W-X8.[12][13]

o Elution is performed with chelating agents like diethylenetriaminepentaacetic acid (DTPA)
or nitrilotriacetic acid (NTA) to separate Pm-147 from other rare earth elements.[13] The
flow rate, eluent concentration, and pH are critical parameters to control for effective
separation.[13]

Visualizations

Diagram 1: Overall Workflow for Promethium-147 Production
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Caption: High-level overview of Pm-147 production from nuclear fission.

Diagram 2: Chemical Separation Workflow for Promethium-147
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Caption: Detailed steps in the chemical separation and purification of Pm-147.

Diagram 3: Comparison of Curium Separation Methods
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Caption: Comparison of TALSPEAK and camphor-BTP methods for curium separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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